REACTION_CXSMILES
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C(OC([NH:8][C:9]1[CH:17]=[CH:16][C:15]([C:18]([F:21])([F:20])[F:19])=[CH:14][C:10]=1[C:11]([OH:13])=[O:12])=O)(C)(C)C.[ClH:22]>O1CCOCC1>[ClH:22].[NH2:8][C:9]1[CH:17]=[CH:16][C:15]([C:18]([F:19])([F:20])[F:21])=[CH:14][C:10]=1[C:11]([OH:13])=[O:12] |f:3.4|
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Name
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Quantity
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56.34 g
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Type
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reactant
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Smiles
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C(C)(C)(C)OC(=O)NC1=C(C(=O)O)C=C(C=C1)C(F)(F)F
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Name
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Quantity
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100 mL
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Type
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solvent
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Smiles
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O1CCOCC1
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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Cl
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Name
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Quantity
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250 mL
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Type
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solvent
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Smiles
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O1CCOCC1
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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Cl
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Name
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Quantity
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250 mL
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Type
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solvent
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Smiles
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O1CCOCC1
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Name
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starting material
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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Cl
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Name
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Quantity
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100 mL
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Type
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solvent
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Smiles
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O1CCOCC1
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Type
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CUSTOM
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Details
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the mixture was stirred for 4 h
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Rate
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UNSPECIFIED
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RPM
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0
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Type
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STIRRING
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Details
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the mixture was stirred overnight
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Duration
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8 (± 8) h
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Type
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CUSTOM
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Details
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Analysis by LC/MS indicated that the reaction still contained c
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Type
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STIRRING
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Details
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the mixture was stirred for 4 h
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Duration
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4 h
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Type
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CONCENTRATION
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Details
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The mixture was concentrated in-vacuo
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Type
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CUSTOM
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Details
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to remove any remaining HCl
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Reaction Time |
4 h |
Name
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Type
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product
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Smiles
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Cl.NC1=C(C(=O)O)C=C(C=C1)C(F)(F)F
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Source
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Open Reaction Database (ORD) |
Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |